Cas no 774-05-0 (ethyl 2-oxocycloheptane-1-carboxylate)

Ethyl 2-oxocycloheptane-1-carboxylate is a cyclic ketoester with a seven-membered ring structure, offering versatility as a synthetic intermediate in organic chemistry. Its reactive carbonyl and ester functionalities enable its use in condensation, cyclization, and nucleophilic addition reactions. The compound is particularly valuable in the synthesis of complex cycloheptane derivatives, which are relevant in pharmaceutical and agrochemical research. Its stability under standard conditions and compatibility with a range of reagents make it a practical choice for multistep transformations. The ethyl ester group enhances solubility in organic solvents, facilitating purification and handling in laboratory settings. This compound is suitable for applications requiring controlled ring expansion or functionalization of cyclic frameworks.
ethyl 2-oxocycloheptane-1-carboxylate structure
774-05-0 structure
Product name:ethyl 2-oxocycloheptane-1-carboxylate
CAS No:774-05-0
MF:C10H16O3
MW:184.232243537903
MDL:MFCD00604086
CID:39874
PubChem ID:279795

ethyl 2-oxocycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-oxo-cycloheptanecarboxylate
    • Ethyl 2-Oxocycloheptanecarboxylate
    • 2-Oxo-cycloheptanecarboxylic acid ethyl ester
    • ethyl 2-oxocycloheptane-1-carboxylate
    • 2-Oxocycloheptanecarboxylic Acid Ethyl Ester
    • Cycloheptanecarboxylic acid, 2-oxo-, ethyl ester
    • NSC131082
    • 2-carbetoxycycloheptanone
    • 2-carbethoxycycloheptanone
    • 2-carboethoxycycloheptanone
    • 2-carbethoxy-cycloheptanone
    • 2-carboethoxy-cycloheptanone
    • Ethyl2-Oxocycloheptanecarboxylate
    • MKRBAWHVHOVBOQ-UHFFFAOYSA-
    • SCHEMBL3656801
    • ETHYL 2-OXO-1-CYCLOOCTANECARBOXYLATE 9&
    • E1056
    • NSC-131082
    • FD9024
    • AS-49319
    • EN300-42080
    • SY017443
    • 2-oxo-cycloheptane-1-carboxylic acid ethyl ester
    • DTXSID20299499
    • 774-05-0
    • Q-103575
    • AKOS003671428
    • FT-0688737
    • CS-0099478
    • Z425453600
    • AKOS016842450
    • A847750
    • MKRBAWHVHOVBOQ-UHFFFAOYSA-N
    • MFCD00604086
    • ETHYL 2-OXO-1-CYCLOOCTANECARBOXYLATE 9&
    • DB-002227
    • DB-002201
    • MDL： MFCD00604086
    • Inchi： 1S/C10H16O3/c1-2-13-10(12)8-6-4-3-5-7-9(8)11/h8H,2-7H2,1H3
    • InChI Key： MKRBAWHVHOVBOQ-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C(CCCCC1)=O)=O

Computed Properties

  • Exact Mass: 184.109944g/mol
  • Surface Charge: 0
  • XLogP3: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 184.109944g/mol
  • Monoisotopic Mass: 184.109944g/mol
  • Topological Polar Surface Area: 43.4Ų
  • Heavy Atom Count: 13
  • Complexity: 198
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: 5
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.04 g/mL at 25 °C(lit.)
  • Boiling Point: 126°C/11mmHg(lit.)
  • Flash Point: >230℉
  • Refractive Index: n20/D 1.483(lit.)
  • PSA: 43.37000
  • LogP: 2.08900
  • Solubility: Not determined

ethyl 2-oxocycloheptane-1-carboxylate Security Information

  • WGK Germany：3
  • Storage Condition：0-10°C

ethyl 2-oxocycloheptane-1-carboxylate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ethyl 2-oxocycloheptane-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1231014-25G
ethyl 2-oxocycloheptane-1-carboxylate
 774-05-0 97%
25g
 $885 2024-07-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
TD844-200mg
ethyl 2-oxocycloheptane-1-carboxylate
 774-05-0 95.0%(GC)
200mg
 ￥395.0 2023-01-18
Apollo Scientific
OR921985-1g
Ethyl 2-oxocycloheptanecarboxylate
 774-05-0 95%
1g
 £79.00 2025-02-20
Enamine
EN300-42080-0.25g
ethyl 2-oxocycloheptane-1-carboxylate
 774-05-0 95.0%
0.25g
 $26.0 2025-03-21
Enamine
EN300-42080-5.0g
ethyl 2-oxocycloheptane-1-carboxylate
 774-05-0 95.0%
5.0g
 $248.0 2025-03-21
eNovation Chemicals LLC
D691611-10g
Ethyl 2-Oxocycloheptanecarboxylate
 774-05-0 95%
10g
 $350 2024-07-20
eNovation Chemicals LLC
D691611-25g
Ethyl 2-Oxocycloheptanecarboxylate
 774-05-0 95%
25g
 $835 2024-07-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-10038-25g
2-Oxo-1-Cyclooctanecarboxylate Methyl ester
 774-05-0 95%
25g
 $600 2023-09-07
eNovation Chemicals LLC
K14112-10g
ethyl 2-oxocycloheptanecarboxylate
 774-05-0 95%
10g
 $280 2024-05-24
eNovation Chemicals LLC
D404076-25g
ETHYL 2-OXO-1-CYCLOOCTANECARBOXYLATE
 774-05-0 97%
25g
 $1300 2024-06-05

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